Cas no 1396809-14-5 (1-(2-methoxyphenyl)-N-(4-methyl-1,3-thiazol-2-yl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-methoxyphenyl)-N-(4-methyl-1,3-thiazol-2-yl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1396809-14-5
• MF: C₁₉H₁₆N₆O₂S
• MW: 392.434341430664
• CID: 6491626
• PubChem ID: 71793941
• Update Time: 2025-05-30

1-(2-methoxyphenyl)-N-(4-methyl-1,3-thiazol-2-yl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-N-(4-methyl-1,3-thiazol-2-yl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide
• 1396809-14-5
• VU0541023-1
• 1-(2-methoxyphenyl)-N-(4-methylthiazol-2-yl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide
• F6247-0786
• AKOS024544399
• 1-(2-methoxyphenyl)-N-(4-methyl-1,3-thiazol-2-yl)-5-pyridin-2-yltriazole-4-carboxamide

• Inchi： 1S/C19H16N6O2S/c1-12-11-28-19(21-12)22-18(26)16-17(13-7-5-6-10-20-13)25(24-23-16)14-8-3-4-9-15(14)27-2/h3-11H,1-2H3,(H,21,22,26)
• InChI Key： YJLVEHLCVQRMES-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1NC(C1=C(C2C=CC=CN=2)N(C2C=CC=CC=2OC)N=N1)=O

Computed Properties

• Exact Mass: 392.10554495g/mol
• Monoisotopic Mass: 392.10554495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 123Ų

Additional information on 1-(2-methoxyphenyl)-N-(4-methyl-1,3-thiazol-2-yl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide

Compound CAS No. 1396809-14-5: 1-(2-Methoxyphenyl)-N-(4-methyl-1,3-thiazol-2-yl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide

The compound with CAS No. 1396809-14-5, named 1-(2-methoxyphenyl)-N-(4-methyl-1,3-thiazol-2-yl)-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxamide, is a highly specialized organic molecule with a complex structure. This molecule is characterized by its intricate combination of functional groups and heterocyclic rings, making it a subject of interest in various fields of chemistry and materials science. The methoxyphenyl group attached to the triazole ring introduces unique electronic properties, while the thiazol and pyridin moieties further enhance its reactivity and potential applications.

Recent studies have highlighted the significance of this compound in the development of advanced materials. Its triazole core has been shown to exhibit remarkable stability under harsh conditions, making it a promising candidate for applications in high-performance polymers and composites. Additionally, the presence of the pyridin group has been linked to enhanced electronic conductivity, which is critical for applications in organic electronics.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including click chemistry and palladium-catalyzed cross-coupling reactions, to achieve high yields and purity. The incorporation of the 4-methylthiazol group has been found to significantly influence the molecule's solubility and thermal stability, making it suitable for use in high-temperature environments.

In terms of biological applications, this compound has shown potential as a modulator of key cellular pathways. Studies have demonstrated its ability to interact with specific protein targets, suggesting its role in drug discovery efforts. The methoxyphenyl group has been implicated in modulating the molecule's bioavailability and pharmacokinetic properties, which are critical factors in drug design.

Moreover, the compound's unique structure has opened avenues for its use in catalysis. The triazole ring has been identified as a potential platform for homogeneous catalysis due to its ability to coordinate with metal ions. This property has led to investigations into its application as a ligand in transition metal-catalyzed reactions.

From an environmental perspective, the compound's degradation pathways have been studied to assess its impact on ecosystems. Research indicates that under certain conditions, the molecule undergoes rapid hydrolysis, reducing its persistence in the environment. This information is crucial for evaluating its safety and sustainability in industrial applications.

In conclusion, CAS No. 1396809-14-5 represents a versatile and multifaceted compound with applications spanning materials science, drug discovery, and catalysis. Its intricate structure and functional groups make it a valuable tool for researchers seeking innovative solutions across various disciplines.